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Compound of Interest

Compound Name: 2-Methyl-5-vinylpyridine

Cat. No.: B7818264 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-5-vinylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

2-Methyl-5-vinylpyridine (CAS No. 140-76-1). Adherence to these procedures is critical for

ensuring laboratory safety and minimizing exposure risks.

Hazard Summary & Quantitative Data
2-Methyl-5-vinylpyridine is a combustible liquid that is moderately toxic if ingested, inhaled, or

absorbed through the skin.[1] It can cause irritation and burns to the skin and eyes.[2] High

exposure may lead to symptoms such as flushing of the face, headache, giddiness, nausea,

and vomiting.[2] There is also potential for nervous system and liver effects with high and

repeated exposure.[2]

Physical and Chemical Properties
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Property Value

Appearance Clear to faintly opalescent liquid

Molecular Formula C₈H₉N

Molecular Weight 119.16 g/mol

Boiling Point 181 °C

Flash Point 73.9 °C (Open cup)

Vapor Pressure 1.18 mm Hg at 25 °C

Solubility in Water Soluble

Toxicity Data
Endpoint Species Route Value

LD50 Rat Oral 1167 mg/kg[1]

LD50 Rabbit Dermal 0.8 - 4.0 mL/kg[1]

LC50 Rat Inhalation 189 mg/m³/2h[1][3]

Occupational Exposure Limits
No specific occupational exposure limits (PEL, TLV, REL) have been established for 2-Methyl-
5-vinylpyridine.[2] This does not imply the substance is harmless; safe work practices should

always be followed.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-Methyl-5-vinylpyridine.
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Protection Type Recommended Equipment

Eye and Face

Chemical splash goggles. A face shield should

be worn in addition to goggles when there is a

significant risk of splashing.[2]

Hand

Chemical-resistant gloves. Specific

breakthrough time data for 2-Methyl-5-

vinylpyridine is not readily available. However,

based on data for pyridine, Butyl rubber or

Viton/Butyl gloves are recommended for

prolonged contact, as they show excellent

resistance.[4][5] Nitrile gloves offer poor

resistance to pyridine and are not recommended

for anything beyond incidental splash protection.

[6][7] Always inspect gloves before use.

Body

A lab coat or chemical-resistant apron. For

larger quantities or situations with a high risk of

splashing, a chemical-resistant suit is

recommended. All protective clothing should be

clean and put on before work.[2]

Respiratory

A NIOSH-approved respirator with an organic

vapor cartridge is required if work is performed

outside of a certified chemical fume hood or if

ventilation is inadequate.[2]

Operational Plan: Step-by-Step Handling Procedure
Pre-Operational Checks

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash

is at the appropriate height.

Assemble all Materials: Gather all necessary equipment, including 2-Methyl-5-
vinylpyridine, reaction vessels, and spill cleanup materials, and place them within the fume

hood.
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Don PPE: Put on all required personal protective equipment as detailed in the table above.

Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety

shower, eyewash station, and fire extinguisher.

Handling Procedure
Perform all manipulations within a certified chemical fume hood.

Grounding: When transferring from a larger container, ensure both containers are grounded

to prevent static discharge.

Avoid Incompatible Materials: Keep away from strong oxidizing agents, acids, and sources of

ignition.[4]

Controlled Dispensing: Use a pipette or a funnel for liquid transfers to minimize splashing.

Keep Containers Closed: Tightly seal all containers of 2-Methyl-5-vinylpyridine when not in

use.

Post-Handling
Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves

last and wash hands thoroughly with soap and water.

Storage: Store 2-Methyl-5-vinylpyridine in a cool, dry, well-ventilated area away from

incompatible substances and ignition sources.[2]

Disposal Plan
Waste Segregation: All materials contaminated with 2-Methyl-5-vinylpyridine, including

disposable gloves, pipette tips, and absorbent pads, must be collected in a designated,

sealed hazardous waste container.

Labeling: The hazardous waste container must be clearly labeled as "Hazardous Waste" and

list "2-Methyl-5-vinylpyridine" as a component.
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Spill Residue: Any absorbent material used to clean up a spill should also be placed in the

hazardous waste container.

Regulatory Compliance: Dispose of the hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations. It

may be necessary to dispose of 2-Methyl-5-vinylpyridine as a hazardous waste.[2]

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water.[2]

Inhalation: Move the individual to fresh air. If breathing has stopped, begin rescue breathing.

Seek immediate medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: For a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and

place it in a sealed container for disposal.[2] For a large spill, evacuate the area and contact

your institution's emergency response team.

Diagrams
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Caption: Workflow for the safe handling of 2-Methyl-5-vinylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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